Cas no 1806946-71-3 (4-(Aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile)

• Product Name: 4-(Aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile
• CAS No: 1806946-71-3
• MF: C₉H₉F₂N₃O
• MW: 213.184068441391
• CID: 4889341
• Update Time: 2025-05-28

4-(Aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile

• Inchi： 1S/C9H9F2N3O/c10-8(11)7-5(4-13)3-6(1-2-12)14-9(7)15/h3,8H,1,4,13H2,(H,14,15)
• InChI Key： NRFCNPRXHMLUDI-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(CC#N)=CC=1CN)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 389
• XLogP3: -1.1
• Topological Polar Surface Area: 78.9

Additional information on 4-(Aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile

Research Briefing on 4-(Aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile (CAS: 1806946-71-3)

4-(Aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile (CAS: 1806946-71-3) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyridine core with aminomethyl, difluoromethyl, and hydroxyl substituents, exhibits promising pharmacological properties. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules and its direct applications in drug discovery.

One of the most notable applications of this compound is its role as a building block in the development of kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the structural features of 4-(Aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile make it a valuable scaffold for designing selective inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent and selective JAK2 inhibitors, which are being investigated for the treatment of myeloproliferative neoplasms.

In addition to its role in kinase inhibitor development, this compound has also been investigated for its potential in antimicrobial applications. A recent preprint on BioRxiv highlighted its activity against drug-resistant bacterial strains, particularly those expressing efflux pump mechanisms. The difluoromethyl group was found to enhance membrane permeability, while the hydroxypyridine moiety contributed to target binding, making it a promising candidate for further optimization.

The synthetic pathways for 4-(Aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile have also been a focus of recent research. A 2022 paper in Organic Letters described an efficient, scalable route involving a Pd-catalyzed coupling reaction, which improved yield and reduced byproduct formation compared to traditional methods. This advancement is expected to facilitate larger-scale production for preclinical and clinical studies.

Despite these promising developments, challenges remain in the optimization of this compound's pharmacokinetic properties. Early-stage in vitro studies have indicated moderate metabolic stability, prompting ongoing research into structural modifications to enhance its drug-like characteristics. Collaborative efforts between academic and industrial researchers are currently underway to address these limitations and advance the compound toward clinical evaluation.

In conclusion, 4-(Aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile represents a versatile and pharmacologically relevant scaffold with applications spanning multiple therapeutic areas. Its unique chemical structure and demonstrated biological activities make it a compound of significant interest for future drug discovery efforts. Continued research into its synthetic accessibility, biological targets, and structure-activity relationships will be crucial for unlocking its full potential in medicinal chemistry.